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Compound of Interest

Compound Name: 2-(2-Phenylpropoxy)acetic acid
CAS No.: 189012-79-1
Cat. No.: B2955038
Get Quote
. J

Operational Context & Chemical Profile

2-(2-Phenylpropoxy)acetic acid (CAS: Not universally listed, PubChem CID: 18779048) is a
functionalized ether-carboxylic acid often utilized as a pharmaceutical intermediate or building
block in organic synthesis.[1]

Effective disposal of this compound requires a nuanced understanding of its dual functionality:
it possesses both an acidic moiety (carboxylic acid) and an ether linkage. This structure
dictates its segregation logic:

» Acidic Character: Incompatible with strong bases (exothermic neutralization) and cyanides
(generates HCN gas).

o Ether Linkage: Potential for peroxide formation over extended storage, particularly if the
alpha-carbon is secondary (as in the 2-phenylpropoxy group).

Core Directive: Treat this substance as a Hazardous Organic Acid. Do not dispose of via
municipal drains.
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Hazard Identification & Safety Assessment

Before initiating disposal, validate the material's current state.

Parameter

Specification

Causality / Action

GHS Classification

Skin Irrit. 2 (H315)Eye Irrit.[1]
[2][3] 2A (H319)STOT SE 3
(H335)

Material is corrosive/irritating to
mucous membranes.[1] Action:
Use butyl rubber or nitrile

gloves (double-gloved).

Physical State

Viscous liquid or low-melting
solid

Viscosity affects transfer.[1]
Action: Do not heat with open
flame to melt; use a warm

water bath to prevent ignition.

Reactivity

Incompatible with Strong

Oxidizers & Bases

Action: Segregate from Nitric
Acid, Perchlorates, and
Sodium Hydroxide waste

streams.[1]

Peroxide Potential

Moderate (Ether linkage)

Action: If container >12 months
old, test for peroxides (KI
starch paper) before

consolidating.[1]

Waste Characterization & RCRA Compliance

Under the Resource Conservation and Recovery Act (RCRA), this chemical is not typically P-

listed or U-listed. However, it is regulated based on Characteristics:

o Corrosivity (D002): If the waste is aqueous and pH

2.[4]

« Ignitability (DO01): If the flash point is

C (Unlikely for this high MW acid, but possible if dissolved in organic solvents).
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Self-Validating Check:

Always measure the pH of the waste stream before adding this compound. If the receiving

container is pH > 10, do not add; a violent exotherm will occur.

Step-by-Step Disposal Protocol
Phase 1: Segregation & Container Selection

Objective: Prevent cross-reaction and container failure.

o Select Container: Use HDPE (High-Density Polyethylene) or Borosilicate Glass. Avoid metal
containers due to acid corrosion.[5]

o Stream Assignment:

o Scenario A (Pure Substance): Segregate into "Solid/Sludge Organic Waste" or "Non-
Halogenated Organic Liquids."

o Scenario B (In Solution): If dissolved in DCM/Chloroform
Halogenated Waste. If dissolved in Methanol/Ethyl Acetate

Non-Halogenated Waste.

Phase 2: Transfer & Labeling

Objective: Maintain chain of custody and hazard communication.
o Peroxide Test (Critical Step): If the bottle date is unknown, dip a peroxide test strip.
o Positive: Do not move.[6] Contact EHS for stabilization (e.g., reducing agents).

o Negative:[4] Proceed to transfer.
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o Transfer: Pour slowly using a funnel. If solid, use a spark-proof spatula.
» Labeling: Affix a hazardous waste tag immediately.
o Constituents: "2-(2-Phenylpropoxy)acetic acid" (Do not use abbreviations).[1][2]

o Hazards: Check "Irritant” and "Acid."[5]

Phase 3: Waste Stream Logic Flow

The following diagram illustrates the decision-making process for segregating this specific
chemical.

Start: 2-(2-Phenylpropoxy)acetic acid Waste

Check Physical State

Pure Compound\Dissolved

Solid / Sludge Liquid / Solution

:

Check Solvent Type

:

Contains Halogens?
(DCM, Chloroform)

Solid Hazardous Waste

(Tag: Toxic/Irritant)

Yes No (e.g., MeOH, EtOAc)

Halogenated Organic Waste Non-Halogenated Organic Waste

(Segregate from Alkali) (Tag: Acidic)
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Figure 1: Decision matrix for segregating 2-(2-Phenylpropoxy)acetic acid based on physical
state and solvent composition.

Emergency Spill Management

In the event of a spill, immediate containment is necessary to prevent acid etching of surfaces
or vapor generation.

Spill Response Workflow:

Isolate: Evacuate the immediate area (10 ft radius).

PPE: Don Nitrile gloves, lab coat, and safety goggles.

Neutralize: Apply Sodium Bicarbonate (NaHCOs) or a commercial acid spill kit.

o Observation: Wait for bubbling (CO:z evolution) to cease. This confirms neutralization.

Collect: Scoop the resulting sludge into a temporary waste bag.

Clean: Wipe the surface with soap and water; check pH of the surface to ensure neutrality.

2. Don PPE
(Nitrile + Goggles)

5. Collect & Label
(Hazardous Waste)

4. Neutralize
(Sodium Bicarbonate)

P 3. Contain Spill
1. Assess Volume & Risk (Absorbent Pads)

Click to download full resolution via product page
Figure 2: Operational workflow for managing minor laboratory spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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